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Compound of Interest

Compound Name: Nerol

Cat. No.: B7767744

A deep dive into the structure-odor relationships of the monoterpenoid alcohol nerol and its
oxygenated derivatives reveals subtle molecular modifications that profoundly impact olfactory
perception. This guide provides a comparative analysis of their odor profiles, supported by
quantitative data and detailed experimental methodologies, for researchers and professionals
in the fields of fragrance chemistry, sensory science, and drug development.

Nerol, a naturally occurring monoterpenoid alcohol found in the essential oils of plants like
lemongrass and hops, is prized in the fragrance industry for its fresh, sweet, rose-like aroma.[1]
[2][3] Its structural isomer, geraniol, shares a similar citrus-like and floral scent, yet the two
possess distinct odor thresholds.[4][5] This observation underscores the critical role of
molecular geometry in determining odor potency. Further exploration into the oxygenated
derivatives of nerol and geraniol reveals that the introduction of functional groups and their
positioning can dramatically alter both the quality and intensity of the perceived scent.

A systematic investigation into these structure-odor relationships demonstrates that
oxygenation at the C-8 position of the carbon skeleton primarily influences the odor quality,
while the E/Z isomeric configuration at the C-1 position has a more significant effect on odor
potency. For instance, the 8-oxo derivatives of nerol tend to exhibit musty and fatty notes, a
stark contrast to the floral and citrus scents of the parent molecule and its 8-hydroxy
counterparts.

Comparative Olfactory Data
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The following table summarizes the odor thresholds (OTs) of nerol, its isomer geraniol, and
several of their oxygenated derivatives, providing a quantitative comparison of their potencies.
A lower odor threshold indicates a more potent scent.

Odor Threshold

Compound Isomer Odor Description L
(ng/L in air)

] Fresh, sweet, rose-
Nerol cis (2) ] ) 60
like, floral, citrus

) Sweet, fruity, berry-
Geraniol trans (E) _ _ 14
like, citrus, floral

8-Oxonerol cis (2) Musty, fatty 493
8-Oxoneryl acetate cis (2) Musty, fatty 8.8
] Similar to nerol (floral, -
8-Hydroxynerol cis (2) ] Not specified
citrus)
8-Carboxynerol cis (2) Fatty, waxy, greasy Not specified
8-Carboxygeraniol trans (E) Odorless Not specified

Structure-Odor Relationship Visualization

The following diagram illustrates the structural relationships and resulting odor characteristics
of nerol and its key oxygenated derivatives.
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Structure-Odor Relationships of Nerol Derivatives

Experimental Protocols

The evaluation of the olfactory properties of these compounds was primarily conducted using
Gas Chromatography-Olfactometry (GC-O). This technique combines the separation
capabilities of gas chromatography with human sensory perception, allowing for the
identification of odor-active compounds in a sample.

Synthesis of Oxygenated Derivatives: The oxygenated derivatives of nerol and geraniol were
synthesized from their parent compounds and their corresponding acetates. A total of 12
oxygenated compounds were synthesized and characterized using retention indices (RI), mass
spectrometric (MS), and nuclear magnetic resonance (NMR) data.

Gas Chromatography-Olfactometry (GC-O) Analysis: The odor qualities and thresholds of the
synthesized compounds were determined by trained panelists using GC-O. This method offers
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the advantage of separating any odor-active impurities from the target compounds, ensuring
that the described odor attributes are solely from the compound of interest.

Odor Threshold Determination: Odor thresholds in the air were determined for each compound
individually.

Experimental Workflow: Gas Chromatography-
Olfactometry (GC-0)

The following diagram outlines the typical workflow for sensory analysis of fragrance
compounds using GC-O.
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GC-0 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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